1'-(Morpholine-4-sulfonyl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-1,4'-bipiperidine

• IUPAC Name: 4-[4-[4-[5-(trifluoromethyl)pyridin-2-yl]oxypiperidin-1-yl]piperidin-1-yl]sulfonylmorpholine
• InChI: InChI=1S/C20H29F3N4O4S/c21-20(22,23)16-1-2-19(24-15-16)31-18-5-7-25(8-6-18)17-3-9-26(10-4-17)32(28,29)27-11-13-30-14-12-27/h1-2,15,17-18H,3-14H2
• InChI Key: XQOILCNSDNKGPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCC(CC2)OC3=NC=C(C=C3)C(F)(F)F)S(=O)(=O)N4CCOCC4
• Molecular Formula: C20H29F3N4O4S
• Molecular Weight: 478.5 g/mol

Description

1'-(Morpholine-4-sulfonyl)-4-{[5-(trifluoromethyl)pyridin-2-yl]oxy}-1,4'-bipiperidine is a useful research compound. Its molecular formula is C20H29F3N4O4S and its molecular weight is 478.53. The purity is usually 95%.
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Scientific Research Applications

Structural and Spectral Studies

• DFT, Ab Initio, and FT-IR Studies : Research on sulfonamide triazenes, including compounds with structural features similar to the query compound, has been explored using density functional theory (DFT) and Hartree-Fock (HF) levels of theory. These studies provide insights into the structural and vibrational spectra of such compounds, contributing to our understanding of their physical and chemical properties (Dabbagh et al., 2008).

Photophysical and Photochemical Applications

• Generation of Singlet Oxygen : A study on cationic Ir(III) complexes has demonstrated the influence of ancillary ligands on the generation of singlet oxygen and the photooxidation of sulfides into sulfoxides. This research suggests potential applications in photocatalysis and the development of new photodynamic therapy agents (Li et al., 2019).

Synthesis and Reactivity

• Sulfonamides as Terminators of Cationic Cyclisations : The role of sulfonamides in terminating cationic cyclisations, offering a pathway to efficiently form polycyclic systems, highlights the synthetic utility of sulfonamide groups in organic chemistry (Haskins & Knight, 2002).
• Efficient Synthesis of Fluorinated Compounds : Research on the synthesis of fluorinated piperidines emphasizes the importance of such compounds as building blocks in pharmaceutical chemistry. The study showcases the utility of morpholino-sulfur trifluoride in the selective synthesis and deprotection of these functionalized piperidines (Surmont et al., 2009).

Catalysis and Environmental Applications

• Triazenes on Eco-Friendly Catalysts : The synthesis of triazenes derived from cyclic amines over clay catalysts, HZSM-5, and sulfated zirconia highlights an environmentally friendly approach to producing these compounds. This research points to sustainable methods in chemical synthesis (Dabbagh et al., 2007).

Fluorescent Properties

• Photophysical Evaluation of Pyridine Compounds : A study on methoxy- and morpholino pyridine compounds as fluorophores in solution and the solid state reveals their high fluorescence quantum yields. This suggests applications in materials science and sensor technology (Hagimori et al., 2019).